Cas no 59937-38-1 (Propanedioic acid, 1,3-dithiol-2-ylidene-, dibutyl ester)

• Product Name: Propanedioic acid, 1,3-dithiol-2-ylidene-, dibutyl ester
• CAS No: 59937-38-1
• MF: C₁₄H₂₀O₄S₂
• MW: 316.436202049255
• CID: 336752
• PubChem ID: 9922940
• Update Time: 2025-04-19

Propanedioic acid, 1,3-dithiol-2-ylidene-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, 1,3-dithiol-2-ylidene-, dibutyl ester
• dibutyl 2-(1,3-dithiol-2-ylidene)propanedioate
• 59937-38-1
• DTXSID20432900

• Inchi： 1S/C14H20O4S2/c1-3-5-7-17-12(15)11(14-19-9-10-20-14)13(16)18-8-6-4-2/h9-10H,3-8H2,1-2H3
• InChI Key： VREGCLSORVLYFG-UHFFFAOYSA-N
• SMILES： S1C=CS/C/1=C(\C(=O)OCCCC)/C(=O)OCCCC

Computed Properties

• Exact Mass: 316.0804
• Monoisotopic Mass: 316.08030146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 52.6